Cas no 589-59-3 (isobutyl isovalerate)

• Product Name: isobutyl isovalerate
• CAS No: 589-59-3
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• MDL: MFCD00048349
• CID: 38563
• PubChem ID: 87571577
• Update Time: 2025-05-20

isobutyl isovalerate Chemical and Physical Properties

Names and Identifiers

• isobutyl isovalerate
• Isovaleric acid isobutyl ester
• 2-Methylpropyl 3-methylbutyrate Isobutyl 3-methyl butyrate
• 2-Methylpropyl 3-methylbutanoate

• MDL： MFCD00048349
• Inchi： 1S/C9H18O2/c1-7(2)5-9(10)11-6-8(3)4/h7-8H,5-6H2,1-4H3
• InChI Key： KEBDNKNVCHQIJU-UHFFFAOYSA-N
• SMILES： CC(COC(CC(C)C)=O)C

Computed Properties

• Exact Mass: 158.13100
• Monoisotopic Mass: 158.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.853
• Melting Point: -92.8°C (estimate)
• Boiling Point: 168°C
• Flash Point: 57 °C
• Refractive Index: 1.406
• PSA: 26.30000
• LogP: 2.23170
• Merck: 5146
• FEMA: 3369

isobutyl isovalerate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• WGK Germany：2
• Hazard Category Code： R36/37/38
• Safety Instruction： S26
• RTECS：NY1506000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Risk Phrases：R36/37/38
• Safety Term：S26
• Storage Condition：Keep it tightly closed. Keep away from high temperature and open fire. Store in a cool, dry place.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on isobutyl isovalerate

Isobutyl Isovalerate: A Comprehensive Overview

Isobutyl isovalerate (CAS No. 589-59-3) is a versatile organic compound with significant applications in various industries. This compound, also known as 3-methylpentanoic acid 2-methylpropyl ester, belongs to the class of esters and is widely recognized for its pleasant fragrance and stability. Recent studies have highlighted its potential in enhancing product performance across multiple sectors, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of isobutyl isovalerate consists of an isovaleric acid moiety esterified with an isobutyl group. This structure contributes to its unique physical and chemical properties, such as its relatively high boiling point and low solubility in water. These characteristics make it suitable for use in formulations where stability and controlled release are essential. For instance, in the fragrance industry, isobutyl isovalerate is often employed as a fixative to prolong the scent duration of perfumes and personal care products.

Recent advancements in analytical techniques have enabled a deeper understanding of the synthesis and purification processes of isobutyl isovalerate. Researchers have explored various methods to optimize its production, including enzymatic catalysis and microwave-assisted synthesis. These innovations not only improve yield but also reduce environmental impact, aligning with the growing demand for sustainable manufacturing practices.

In addition to its traditional applications, isobutyl isovalerate has found new uses in the food industry as a flavor enhancer. Its ability to mimic natural fruit aromas makes it a valuable ingredient in the development of artificial flavors for beverages, snacks, and confectionery products. According to a study published in 2023, isobutyl isovalerate can significantly enhance the sensory profile of low-calorie beverages without compromising taste.

The safety profile of isobutyl isovalerate has also been a focal point of recent research. Regulatory bodies have conducted extensive toxicological assessments to ensure its safe use in consumer products. Findings indicate that when used within recommended limits, isobutyl isovalerate poses minimal risk to human health or the environment. This reaffirms its status as a reliable ingredient in personal care and food applications.

Furthermore, the environmental impact of isobutyl isovalerate has been scrutinized under the lens of green chemistry principles. Studies suggest that its biodegradability can be improved through modifications in production processes or by incorporating it into biodegradable formulations. Such approaches are crucial for addressing global concerns about chemical waste and pollution.

In conclusion, isobutyl isovalerate (CAS No. 589-59-3) stands out as a multifaceted compound with expanding applications driven by cutting-edge research. Its role in fragrance formulation, food additives, and other industrial sectors continues to evolve, supported by advancements in synthesis methods and safety evaluations. As industries strive for innovation and sustainability, isobutyl isovalerate remains a key player in shaping future product development strategies.